Cas no 32909-99-2 (1,4-Dioxane-2,3-diol, 5,6-dimethyl-)

1,4-Dioxane-2,3-diol, 5,6-dimethyl- structure
32909-99-2 structure
Product Name:1,4-Dioxane-2,3-diol, 5,6-dimethyl-
CAS No:32909-99-2
MF:C6H12O4
MW:148.157082557678
CID:1453958
PubChem ID:21265447
Update Time:2025-04-20

1,4-Dioxane-2,3-diol, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxane-2,3-diol, 5,6-dimethyl-
    • 5,6-dimethyl-1,4-dioxane-2,3-diol
    • 32909-99-2
    • DTXSID10611782
    • PYQPLQRWOXQJFG-UHFFFAOYSA-N
    • SCHEMBL4955259
    • Inchi: 1S/C6H12O4/c1-3-4(2)10-6(8)5(7)9-3/h3-8H,1-2H3
    • InChI Key: PYQPLQRWOXQJFG-UHFFFAOYSA-N
    • SMILES: O1C(C(O)OC(C)C1C)O

Computed Properties

  • Exact Mass: 148.07355886g/mol
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58.9Ų
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